1-(4-Fluorophenyl)-3-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]urea
• InChI: InChI=1S/C22H23FN6O/c1-28-12-14-29(15-13-28)21-11-10-20(26-27-21)16-2-6-18(7-3-16)24-22(30)25-19-8-4-17(23)5-9-19/h2-11H,12-15H2,1H3,(H2,24,25,30)
• InChI Key: WXJDQWHXLNALPV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H23FN6O
• Molecular Weight: 406.5 g/mol

Description

1-(4-Fluorophenyl)-3-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)urea, also known as AG-120, is a small molecule inhibitor of the isocitrate dehydrogenase 1 (IDH1) enzyme. IDH1 is a metabolic enzyme that plays a crucial role in the production of cellular energy and the regulation of cellular metabolism. Mutations in IDH1 have been identified in various types of cancer, including gliomas, acute myeloid leukemia, and chondrosarcomas. AG-120 has shown promising results in preclinical studies and clinical trials as a potential therapeutic agent for these types of cancer.

Scientific Research Applications

1. Pharmacological Activity

• Dopamine Receptor Binding : A study reported the synthesis and screening of related compounds, demonstrating high affinities and selectivities for D4 dopamine receptors. These compounds, including variants of the target molecule, showed potential in pharmacological applications (Enguehard-Gueiffier et al., 2006).

2. Antiproliferative Activity

• Cancer Cell Line Screening : Research on derivatives of 1-phenyl-3-(4-(pyridin-3-yl)phenyl)urea, a similar compound, showed significant antiproliferative activities against various cancer cell lines. This indicates potential applications in cancer treatment (Al-Sanea et al., 2018).

3. CNS Agents

• Anxiolytic and Muscle Relaxant Properties : A related compound demonstrated anxiolytic activity and muscle-relaxant properties, suggesting its potential use in treating disorders related to the central nervous system (Rasmussen et al., 1978).

4. Anticonvulsant Activity

• Seizure Protection : Derivatives of similar compounds were evaluated for anticonvulsant activity, with certain derivatives showing significant effectiveness. This suggests potential applications in seizure management (Thakur et al., 2017).

5. Cytokinin Activity

• Plant Biology Applications : In the field of plant biology, urea derivatives, closely related to the target compound, have demonstrated cytokinin activity, which is crucial for plant cell division and differentiation (Ricci & Bertoletti, 2009).

6. Neurodegenerative Disease Treatment

• Phosphodiesterase 1 Inhibitors : Research into similar compounds has identified potential treatments for cognitive impairment associated with neurodegenerative and neuropsychiatric diseases, highlighting their role in central nervous system disorders (Li et al., 2016).